Cas no 82985-35-1 (Bis(trimethoxysilylpropyl)amine)

Bis(trimethoxysilylpropyl)amine is a bifunctional organosilane coupling agent with the molecular formula C₁₂H₃₁NO₆Si₂. It features both amine and alkoxysilyl functional groups, enabling it to act as an effective adhesion promoter between organic polymers and inorganic substrates. The trimethoxysilyl groups facilitate hydrolysis and condensation reactions with hydroxylated surfaces, such as glass or metals, while the amine group enhances compatibility with epoxy, urethane, and other polymer matrices. This compound is particularly valued for its ability to improve interfacial bonding, moisture resistance, and mechanical properties in composite materials, coatings, and adhesives. Its dual functionality makes it suitable for applications requiring enhanced durability and performance under demanding conditions.
Bis(trimethoxysilylpropyl)amine structure
82985-35-1 structure
Product Name:Bis(trimethoxysilylpropyl)amine
CAS No:82985-35-1
MF:C12H31NO6Si2
MW:341.548646211624
MDL:MFCD00191835
CID:60527
PubChem ID:87560710
Update Time:2025-10-17

Bis(trimethoxysilylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • Bis(3-(trimethoxysilyl)propyl)amine
    • 3,3'-Bis(trimethoxysilyl)dipropylamine
    • 3-(Trimethoxysilyl)-N-(3-(trimethoxysilyl)propyl)-1-propanamine
    • Bis[3-(trimethoxysilyl)propyl]amine
    • 3-trimethoxysilyl-N-(3-trimethoxysilylpropyl)propan-1-amine
    • Bis(trimethoxysilylpropyl)amine
    • Bis-[3-(trimethoxysilyl)propyl]Amine
    • 1-Propanamine, 3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-
    • 6H96M8992G
    • 3-(trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]propan-1-amine
    • 3-(Trimethoxysilyl)-N-(3-(trimethoxysilyl
    • 3-(Trimethoxysilyl)-N-[3-(trimethoxysilyl)propyl]-1-propanamine (ACI)
    • A 1170
    • Bis(γ-trimethoxysilylpropyl)amine
    • D 1189
    • Dynasilan 1124
    • Dynasylan 1124
    • Geniosil GF 192
    • KBM 666P
    • KH 1170
    • KH 170
    • KH 170 (coupling agent)
    • LT 1170
    • N,N-Bis[3-(trimethoxysilyl)propyl]amine
    • SIB 1833.0
    • Silquest 1170
    • Silquest 9492
    • Silquest A 1170
    • Silquest Y 9492
    • TSL 8206
    • TSL 8208
    • ZH 1170
    • bis(3-trimethoxysilylpropyl) amine
    • Bis(Trimethoxysilylpropyl)Amine Kh-1170
    • N,N-Bis-(3-(trimethoxysilyl)-propyl)amine
    • Q27264921
    • UNII-6H96M8992G
    • AS-15381
    • Organofunctional silane 45-49
    • Tox21_200368
    • Bis[3-(trimethoxysilyl)propyl]amine, technical grade, >=90%
    • N,N-Bis-(3-(trimethoxysilyl)propyl)amine
    • 1-Propanamine, 3-(trimethoxysilyl)-N-[3-(trimethoxy
    • 82985-35-1
    • S02260
    • bis(3-trimethoxysilylpropyl)amine
    • N,N-BIS(3-(TRIMETHOXYSILYL)PROPYL)AMINE
    • 1-Propanamine, 3-(trimethoxysilyl)-N-(3-(trimethoxysilyl)propyl)-
    • SCHEMBL4454054
    • DTXSID6033825
    • bis(trimethoxysilylpropyl)amine(A1170)
    • J278.704K
    • EN300-7390740
    • 3,3,11,11-tetramethoxy-2,12-dioxa-7-aza-3,11-disilatridecane
    • BIS(3-TRIMETHOXYSILYLPROPYL)AMINE?
    • H10681
    • TZZGHGKTHXIOMN-UHFFFAOYSA-N
    • NCGC00257922-01
    • B2548
    • CS-0150970
    • NCGC00091039-02
    • SCHEMBL49693
    • DTXCID4013825
    • N,N-Bis-(3-(trimethoxysilyl)-propyl) amine
    • EINECS 280-084-5
    • 3-(Trimethoxysilyl)-N-(3-(trimethoxysilyl)propyl)propan-1-amine
    • BIS(.GAMMA.-TRIMETHOXYSILYLPROPYL)AMINE
    • MFCD00191835
    • EC 280-084-5
    • AKOS015850837
    • NCGC00091039-01
    • CHEMBL1392440
    • FT-0699034
    • Bis(Trimethoxysilylpropyl)Amine, 95%
    • CAS-82985-35-1
    • Dichlorobenzylalcohol
    • SILQUEST A-1170
    • A864318
    • C12H31NO6Si2
    • -N-(3-(Trimethoxysilyl
    • BIS(3-TRIMETHOXYSILYLPROPYL)AMINE, 96%
    • DA-35025
    • MDL: MFCD00191835
    • Inchi: 1S/C12H31NO6Si2/c1-14-20(15-2,16-3)11-7-9-13-10-8-12-21(17-4,18-5)19-6/h13H,7-12H2,1-6H3
    • InChI Key: TZZGHGKTHXIOMN-UHFFFAOYSA-N
    • SMILES: O([Si](CCCNCCC[Si](OC)(OC)OC)(OC)OC)C
    • BRN: 9569446

Computed Properties

  • Exact Mass: 341.16900
  • Monoisotopic Mass: 341.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.04 g/mL at 25 °C(lit.)
  • Melting Point: <0°C
  • Boiling Point: 152 °C/4 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: n20/D 1.432(lit.)
  • PSA: 67.41000
  • LogP: 1.50330
  • Solubility: Not determined

Bis(trimethoxysilylpropyl)amine Security Information

Bis(trimethoxysilylpropyl)amine Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Bis(trimethoxysilylpropyl)amine Pricemore >>

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abcr
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Bis(trimethoxysilylpropyl)amine Production Method

Production Method 1

Reaction Conditions
1.1 2 h, 90 °C
Reference
Cold-cured epoxy-based organic-inorganic hybrid resins containing deep eutectic solvents
Lionetto, Francesca; et al, Polymers (Basel, 2019, 11(1), 14/1-14/20

Production Method 2

Reaction Conditions
1.1 Reagents: Titania Solvents: Ethanol ;  3 d, reflux
Reference
One-pot three component synthesis of pyrido[2,3-d]pyrimidines and benzo[4,5]imidazo[1,2-a]-pyrimidine-3-carbonitrile catalyzed by acidic ionic liquid immobilized on nanoporous TiO2
Nezhadramezan-Ghasemabadi, Hesamoddin; et al, Journal of Molecular Structure, 2023, 1274,

Production Method 3

Reaction Conditions
1.1 60 °C
Reference
The synthesis of low-viscosity organotin-free moisture-curable silane-terminated poly(urethane-urea)s
Tan, Chen ; et al, Polymers (Basel, 2018, 10(7), 781/1-781/16

Production Method 4

Reaction Conditions
1.1 Reagents: Magnetite (Fe3O4) Solvents: Toluene ;  24 h, 45 °C
Reference
DNA as a bioligand supported on magnetite for grafting palladium nanoparticles for cross-coupling reaction
Kandathil, Vishal; et al, Applied Organometallic Chemistry, 2020, 34(3),

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Ethylene oxide-propylene oxide triblock copolymer Solvents: Water ;  3 h, rt
1.2 Reagents: Tetraethoxysilane ;  rt; 15 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  12 h, 60 °C
Reference
Periodic Mesoporous Organosilica Containing Bridged N-Sulfonic Acid Groups: Promotion of the Synthesis of N,N'-Diarylformamidines, Benzoxazoles, Benzothiazoles and Benzimidazoles
Haghighat, Mahdieh; et al, ChemistrySelect, 2019, 4(27), 7968-7975

Production Method 6

Reaction Conditions
1.1 rt → 70 °C
2.1 60 °C
Reference
The synthesis of low-viscosity organotin-free moisture-curable silane-terminated poly(urethane-urea)s
Tan, Chen ; et al, Polymers (Basel, 2018, 10(7), 781/1-781/16

Bis(trimethoxysilylpropyl)amine Raw materials

Bis(trimethoxysilylpropyl)amine Preparation Products

Bis(trimethoxysilylpropyl)amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:82985-35-1)Bis(trimethoxysilylpropyl)amine
Order Number:A864318
Stock Status:in Stock
Quantity:2kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:45
Price ($):169.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82985-35-1)Bis(trimethoxysilylpropyl)amine
Order Number:sfd1196
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:82985-35-1)Bis(trimethoxysilylpropyl)amine
A864318
Purity:99%
Quantity:2kg
Price ($):169.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:82985-35-1)Bis(trimethoxysilylpropyl)amine
sfd1196
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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